(Z)-5-bromo-N-(3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)thiophene-2-carboxamide

• IUPAC Name: 5-bromo-N-(3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)thiophene-2-carboxamide
• InChI: InChI=1S/C15H9BrN2OS2/c1-2-9-18-10-5-3-4-6-11(10)21-15(18)17-14(19)12-7-8-13(16)20-12/h1,3-8H,9H2
• InChI Key: LQWUGZCSBIUIJL-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1C2=CC=CC=C2SC1=NC(=O)C3=CC=C(S3)Br
• Molecular Formula: C15H9BrN2OS2
• Molecular Weight: 377.3 g/mol
• CAS No.: 865181-04-0

Description

(Z)-5-bromo-N-(3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C15H9BrN2OS2 and its molecular weight is 377.27. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : Novel derivatives of benzo[d]thiazol, similar to the specified compound, have been synthesized through various chemical reactions. For instance, Saeed and Rafique (2013) described the efficient synthesis of N -(3-(2-benzo[d]thiazol-2-yl)-4-methylthiazol-2(3H)-ylidene) substituted benzamides, showcasing methods relevant to the synthesis of similar compounds (Saeed & Rafique, 2013).

• Chemical Reactivity and Properties : Various studies have explored the reactivity and properties of benzo[d]thiazol derivatives. Aleksandrov et al. (2020) investigated the synthesis and reactions of 2-(thien-2-yl)naphtho[1,2-d]thiazole, providing insights into the reactivity patterns that could be applicable to (Z)-5-bromo-N-(3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)thiophene-2-carboxamide (Aleksandrov et al., 2020).

Biological and Pharmacological Applications

• Antimicrobial and Antifungal Properties : Studies have demonstrated the antimicrobial and antifungal potential of compounds structurally related to the specified molecule. For example, Narayana et al. (2004) synthesized new benzamide derivatives with potential antifungal properties, highlighting the biological activity of similar molecular frameworks (Narayana et al., 2004).

• Potential in Cancer Research : The structure of benzothiazole and its derivatives has been linked to antitumor activity. Ostapiuk et al. (2017) explored the synthesis and antitumor activity of benzothiophene carboxamides, suggesting the relevance of such compounds in cancer research (Ostapiuk et al., 2017).

Advanced Materials and Chemical Sensors

• Use in Material Science : The chemical properties of benzo[d]thiazol derivatives make them suitable for applications in material science. Ahmad et al. (2021) synthesized thiophene-2-carboxamides with potential applications in electronic and optical materials, indicating the utility of similar compounds in this field (Ahmad et al., 2021).

• Chemosensors : Compounds similar to the specified molecule have been used as chemosensors. Wang et al. (2015) synthesized coumarin benzothiazole derivatives as chemosensors for cyanide anions, demonstrating the potential application of similar structures in sensing technologies (Wang et al., 2015).